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Compound of Interest

Compound Name:
5-(4-Bromophenyl)isoxazol-3-

amine

CAS No.: 6525-98-0

Cat. No.: B1602353

Get Quote

Executive Summary
Protein Tyrosine Phosphatase 1B (PTP1B) is a validated therapeutic target for Type 2 Diabetes

(T2D) and obesity due to its role as a negative regulator of insulin and leptin signaling.[1][2]

However, developing clinically viable inhibitors is notoriously difficult due to the highly

conserved active site shared with T-Cell Protein Tyrosine Phosphatase (TCPTP), leading to off-

target toxicity.

This guide contrasts 5-(4-Bromophenyl)isoxazol-3-amine—a "privileged scaffold" used in

fragment-based drug design (FBDD)—against fully developed clinical candidates like

Ertiprotafib and Trodusquemine.

Key Takeaway: While clinical candidates offer higher potency, the isoxazole-3-amine scaffold

provides a superior starting point for designing selective inhibitors that avoid the bioavailability

issues of traditional phosphotyrosine mimetics.
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The Challenger: 5-(4-Bromophenyl)isoxazol-3-amine
Role: Fragment-based Lead / Chemical Probe

CAS: 119162-53-7[3]

Mechanism: Competitive inhibitor (Active Site binder). The isoxazole ring acts as a

bioisostere for the phosphate group, interacting with the PTP1B catalytic loop (specifically

the P-loop arginine residues).

Key Advantage: High Ligand Efficiency (LE). Unlike bulky clinical candidates, this small

molecule (<250 Da) binds efficiently, allowing for chemical elaboration to improve potency

without destroying cell permeability.

The Incumbents (Clinical & Standard Inhibitors)
Compound Class Mechanism Status Key Limitation

Ertiprotafib Tyrosine Mimetic
Non-competitive

/ Aggregator

Discontinued

(Phase II)

Low selectivity;

mechanism

involved non-

specific protein

aggregation.

Trodusquemine Aminosterol
Allosteric (C-

terminal)

Clinical Trials

(Phase I/II)

Complex

synthesis;

charge-related

permeability

issues.

Ursolic Acid Triterpenoid
Competitive /

Allosteric

Natural Product

Tool

Low solubility;

moderate

potency.

Vanadate Inorganic
Irreversible

(Oxidative)
Non-specific Tool

Pan-

phosphatase

inhibition (highly

toxic).
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Comparative Performance Analysis
A. Potency (IC50) & Selectivity
The following data aggregates typical biochemical assay results. Note that "Isoxazole Scaffold"

refers to derivatives built from the 5-(4-Bromophenyl)isoxazol-3-amine core.

Feature

5-(4-
Bromophenyl)isoxa
zol-3-amine
(Scaffold)

Ertiprotafib Trodusquemine

PTP1B IC50
~5 - 50 µM (Fragment

range)
1.6 - 29 µM 0.5 - 1.0 µM

Selectivity (vs TCPTP)
High potential (tunable

via substitution)
Low (< 2-fold) High (~200-fold)

Binding Mode Active Site (P-loop)
Non-specific /

Aggregation
Allosteric (C-terminal)

Cell Permeability High (LogP ~2.5) Moderate Low (Charged)

B. Structural Biology & Mechanism[4]
Isoxazole-3-amine: X-ray crystallography of isoxazole derivatives bound to PTP1B reveals

that the isoxazole nitrogen and oxygen accept hydrogen bonds from the backbone amides of

the P-loop (residues 215–221), mimicking the phosphate of the natural substrate. The 4-

bromophenyl group extends into the hydrophobic pocket, providing specificity.

Ertiprotafib: Originally thought to be an active site inhibitor, subsequent studies revealed it

acts largely by inducing protein aggregation, leading to false positives in screening assays.

Trodusquemine: Binds to a unique allosteric site in the C-terminal segment, locking the

enzyme in an inactive conformation. This avoids the TCPTP active site conservation issue

entirely.
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The following diagram illustrates the Insulin Signaling Pathway and the distinct intervention

points of the inhibitors.
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Caption: PTP1B negatively regulates insulin signaling by dephosphorylating the Insulin

Receptor and IRS-1.[4] Inhibitors block this action, restoring insulin sensitivity.
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Experimental Protocols
To objectively compare 5-(4-Bromophenyl)isoxazol-3-amine against other inhibitors, use the

following validated Colorimetric PTP1B Inhibition Assay.

A. Materials
Enzyme: Recombinant human PTP1B (catalytic domain, residues 1–321).

Substrate: p-Nitrophenyl Phosphate (pNPP).

Buffer: 50 mM HEPES (pH 7.2), 1 mM EDTA, 100 mM NaCl, 1 mM DTT.

Inhibitor Stock: Dissolve 5-(4-Bromophenyl)isoxazol-3-amine in 100% DMSO (10 mM

stock).

B. Step-by-Step Workflow
Preparation:

Dilute PTP1B enzyme to 0.5 µg/mL in Assay Buffer.

Prepare serial dilutions of the inhibitor (e.g., 0.1 µM to 100 µM) in Assay Buffer (keep

DMSO < 1%).

Pre-Incubation:

Add 50 µL of Enzyme solution to 96-well plate wells.

Add 10 µL of Inhibitor solution.

Incubate at 37°C for 15 minutes to allow equilibrium binding.

Reaction Initiation:

Add 40 µL of pNPP substrate (final concentration 2 mM, Km is approx 1-2 mM).

Measurement:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1602353/docs?utm_src=pdf-body#comparative-guide-5-4-bromophenyl-isoxazol-3-amine-vs-clinical-ptp1b-inhibitors
https://www.benchchem.com/product/b1602353/docs?utm_src=pdf-body#comparative-guide-5-4-bromophenyl-isoxazol-3-amine-vs-clinical-ptp1b-inhibitors
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602353?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubate at 37°C for 30 minutes.

Stop reaction with 50 µL of 1N NaOH (optional, for endpoint) or read kinetically.

Measure Absorbance at 405 nm (formation of p-nitrophenol).[5]

Data Analysis:

Calculate % Inhibition:

.

Fit data to Sigmoidal Dose-Response curve to determine IC50.

C. Validation Check (Self-Correcting Protocol)
Control 1: Run a "No Enzyme" blank to subtract non-enzymatic hydrolysis.

Control 2: Use Sodium Vanadate (100 µM) as a positive control (should show 100%

inhibition).

Aggregation Check: To ensure the isoxazole is not acting like Ertiprotafib (aggregator), add

0.01% Triton X-100 to the buffer. If IC50 shifts significantly (>3-fold), the inhibition is likely

non-specific aggregation.
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Select PTP1B Inhibitor Purpose
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Caption: Decision matrix for selecting PTP1B inhibitors based on experimental context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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